Cas no 2171170-89-9 ((3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid)

• Product Name: (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• CAS No: 2171170-89-9
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6323688
• PubChem ID: 165824407
• Update Time: 2025-05-20

(3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• EN300-1575398
• 2171170-89-9
• (3S)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid

• Inchi： 1S/C26H25N3O5/c1-2-16(13-24(30)31)28-25(32)23-12-11-17(14-27-23)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,16,22H,2,13,15H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t16-/m0/s1
• InChI Key： SWTHVHCJBAAGLY-INIZCTEOSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid

Introduction to Compound CAS No. 2171170-89-9: (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic Acid

The compound with CAS No. 2171170-89-9, named (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

Chemical Structure and Key Features

The molecular structure of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid is characterized by a pentanoic acid backbone with a chiral center at the third carbon atom. The S configuration at this position imparts specific stereochemical properties, which are crucial for its biological activity. Attached to this chiral center is a formamido group linked to a pyridine ring. The pyridine ring itself is substituted at the fifth position with a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis.

The presence of the Fmoc group introduces several advantages, including enhanced stability during synthetic procedures and the ability to control reactivity in subsequent reactions. Additionally, the pyridine ring contributes aromatic stability and potential sites for further functionalization. The overall structure suggests that this compound could serve as an intermediate in the synthesis of more complex molecules, such as peptide analogs or bioactive agents.

Synthesis and Applications

The synthesis of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the chiral center, the introduction of the Fmoc group, and the coupling of the pyridine derivative. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic asymmetric reactions.

One of the most promising applications of this compound lies in its use as a building block for peptide-based drugs. The Fmoc group allows for precise control over peptide assembly, making it an ideal candidate for solid-phase synthesis. Furthermore, its chiral center enables the creation of enantiomerically pure compounds, which are essential for studying stereochemical effects in biological systems.

Recent Research Advances

Recent studies have explored the biological activity of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid and its derivatives. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in neurodegenerative diseases, such as β-secretase (BACE1). The compound's ability to modulate enzyme activity suggests it could serve as a lead molecule for developing therapeutic agents targeting Alzheimer's disease.

In addition to enzymatic studies, computational modeling has been employed to predict the binding modes and pharmacokinetic properties of this compound. These studies have provided valuable insights into its interactions with biological targets and have guided further optimization efforts.

Conclusion

(3S)-3-{5